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Compound Name: 1-Methoxybutane-2-thiol

Cat. No.: B15242523 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a summary of the available physicochemical data for 1-
Methoxybutane-2-thiol (CAS No. 1343133-82-3). Due to a notable absence of experimentally

determined physical constants for this specific compound in publicly accessible literature, this

document also presents data for structurally related isomers to offer a comparative context for

researchers. Furthermore, generalized experimental protocols for the determination of key

physical properties are detailed, and a logical workflow for these experimental determinations is

provided.

Introduction
1-Methoxybutane-2-thiol is an organosulfur compound with the molecular formula C₅H₁₂OS.

[1] As with many specialized chemical entities, a comprehensive, publicly available dataset of

its physical constants is limited. Understanding these properties is crucial for its application in

research and development, particularly in areas such as drug discovery and material science,

where factors like solubility, boiling point, and density are critical for reaction and formulation

design. This guide aims to collate the known information and provide a framework for its

experimental characterization.
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Molecular and Basic Properties of 1-Methoxybutane-
2-thiol
While extensive experimental data is lacking, the basic molecular properties have been

identified.

Property Value Source

CAS Number 1343133-82-3 [1]

Molecular Formula C₅H₁₂OS [1]

Molecular Weight 120.22 g/mol [2]

Synonyms 1-methoxybutane-2-thiol [1]

Physical Constants of Structurally Related
Compounds
To provide a predictive context for the properties of 1-Methoxybutane-2-thiol, the following

tables summarize the experimentally determined physical constants of its structural isomers

and related molecules. These compounds share the same molecular formula or similar

structural motifs, suggesting that their physical properties may fall within a comparable range.

Table 1: Physical Properties of Methoxy-Thiol Isomers

Property 4-Methoxy-2-methylbutane-2-thiol

CAS Number 94087-83-9

Boiling Point 159.00 to 160.00 °C @ 760.00 mm Hg

Specific Gravity 0.90700 to 0.92300 @ 25.00 °C

Refractive Index 1.44500 to 1.45500 @ 20.00 °C

Flash Point 120.00 °F (48.89 °C)

Source [3]
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Table 2: Physical Properties of Methoxyalkane and Thiol Analogues

Property 2-Methyl-1-butanethiol 2-Methoxybutane

CAS Number 1878-18-8 6795-87-5

Molecular Formula C₅H₁₂S C₅H₁₂O

Molecular Weight 104.22 g/mol 88.15 g/mol

Boiling Point
116.00 to 118.00 °C @ 760.00

mm Hg
Not Available

Density Not Available Not Available

Refractive Index Not Available Not Available

Source [4] [5][6]

Experimental Protocols for Determination of
Physical Constants
The following are generalized experimental protocols that can be employed to determine the

key physical constants of 1-Methoxybutane-2-thiol.

Determination of Boiling Point
The boiling point can be determined using a standard distillation apparatus or a micro-boiling

point apparatus for small sample quantities.

Apparatus Setup: A small-scale distillation apparatus is assembled, including a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: A small volume of 1-Methoxybutane-2-thiol is placed in the round-

bottom flask along with a boiling chip to ensure smooth boiling.

Heating: The flask is gently heated in a heating mantle or oil bath.

Observation: The temperature is recorded when the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point at the
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ambient atmospheric pressure.

Pressure Correction: If the atmospheric pressure deviates significantly from 760 mmHg, a

nomograph can be used to correct the observed boiling point to the normal boiling point.

Determination of Density
A pycnometer is typically used for the accurate determination of the density of a liquid.

Pycnometer Preparation: The pycnometer is thoroughly cleaned, dried, and its empty weight

is recorded.

Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and its weight is recorded to determine the exact volume of

the pycnometer.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 1-
Methoxybutane-2-thiol at the same temperature. Its weight is recorded.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Determination of Refractive Index
A refractometer (e.g., an Abbe refractometer) is used to measure the refractive index of a liquid.

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water or a standard oil).

Sample Application: A few drops of 1-Methoxybutane-2-thiol are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken should also be recorded, as the refractive index is
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temperature-dependent.

Logical Workflow for Physical Constant
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical constants of a chemical compound like 1-Methoxybutane-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chiralen.com [chiralen.com]

2. 2 methoxybutane | Sigma-Aldrich [sigmaaldrich.com]

3. 4-methoxy-2-methyl butane thiol, 94087-83-9 [thegoodscentscompany.com]

4. 1-Butanethiol, 2-methyl- [webbook.nist.gov]

5. 2-Methoxybutane | C5H12O | CID 23238 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Butane, 2-methoxy- [webbook.nist.gov]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Methoxybutane-2-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15242523#physical-constants-of-1-methoxybutane-
2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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